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Compound of Interest

Compound Name: Sulfosuccinic acid

Cat. No.: B1199712 Get Quote

An In-depth Technical Guide to Sulfosuccinic
Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulfosuccinic acid (CAS No. 5138-18-1) is a versatile organic compound characterized by the

presence of both carboxylic acid and sulfonic acid functional groups.[1][2] This unique structure

imparts valuable surfactant and chelating properties, making it a significant component in a

wide array of applications, including personal care products, emulsion polymerization, and as a

dispersing agent.[1] In the realm of drug development, its ability to enhance the solubility and

bioavailability of active pharmaceutical ingredients is of particular interest.[1] This guide

provides a comprehensive overview of sulfosuccinic acid, including its chemical identity,

safety data, experimental protocols, and relevant chemical pathways.

Chemical and Physical Properties
Sulfosuccinic acid is a viscous, colorless liquid that is soluble in water. Its key identifiers and

physicochemical properties are summarized in the tables below.

Table 1: Chemical Identifiers for Sulfosuccinic Acid
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Identifier Value

CAS Number 5138-18-1[1][2]

Molecular Formula C₄H₆O₇S[1][2]

Molecular Weight 198.15 g/mol [2]

IUPAC Name 2-sulfobutanedioic acid[2]

InChI Key ULUAUXLGCMPNKK-UHFFFAOYSA-N[1]

Canonical SMILES C(C(C(=O)O)S(=O)(=O)O)C(=O)O[2]

Table 2: Physicochemical Data for Sulfosuccinic Acid

Property Value

Appearance Viscous colorless liquid

Density 1.438 g/mL at 25 °C

Refractive Index n20/D 1.449

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 7

Rotatable Bond Count 4

LogP -1.66[1]

Safety Data Sheet Summary
Sulfosuccinic acid is a corrosive substance that requires careful handling. The following

tables summarize the key safety information.

Table 3: Hazard Identification and Classification
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion 1B
H314: Causes severe skin

burns and eye damage.[3][4]

Serious Eye Damage 1
H318: Causes serious eye

damage.[4]

Table 4: Precautionary Statements

Code Precautionary Statement

P260
Do not breathe

dust/fume/gas/mist/vapors/spray.[4]

P264 Wash skin thoroughly after handling.[4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[4][5]

P301+P330+P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.[4]

P303+P361+P353

IF ON SKIN (or hair): Remove/Take off

immediately all contaminated clothing. Rinse

skin with water/shower.[4]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5]

P310
Immediately call a POISON CENTER or

doctor/physician.[4][5]

Table 5: First Aid Measures
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Exposure Route First Aid Instructions

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Consult a

physician.[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5]

Experimental Protocols
Synthesis of Sulfosuccinic Acid
Several methods for the synthesis of sulfosuccinic acid have been reported. A common

laboratory-scale approach involves the reaction of maleic anhydride with a sulfite source.

General Synthesis Pathway:

Maleic Anhydride

SulfonationSodium Bisulfite
(NaHSO₃)

Water

Sulfosuccinic Acid
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Click to download full resolution via product page

Caption: General synthesis pathway for sulfosuccinic acid.

Crosslinking of Polyvinyl Alcohol (PVA) with
Sulfosuccinic Acid
This protocol describes the preparation of a polyvinyl alcohol hydrogel membrane crosslinked

with sulfosuccinic acid, a material with applications in areas such as filtration and controlled

release.

Materials:

Polyvinyl alcohol (PVA, Mw 89,000–98,000 g/mol , 99% hydrolyzed)

Sulfosuccinic acid (SSA, 70% w/v in aqueous solution)

Deionized water

Teflon molds

Procedure:

Prepare a 10% (w/v) aqueous solution of polyvinyl alcohol by dissolving the required amount

of PVA in deionized water with stirring at 90°C until the solution is clear.

Cool the PVA solution to room temperature.

Calculate the desired molar percentage of sulfosuccinic acid relative to the PVA monomer.

Slowly add the calculated amount of the 70% sulfosuccinic acid solution dropwise to the

PVA solution while stirring.

Continue stirring the PVA-SSA solution at room temperature for 24 hours to ensure

homogeneity.

Pour the resulting solution into Teflon molds.
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Dry the solutions in the molds at ambient temperature for 48 hours.

To induce crosslinking, heat the dried films in an oven at 110°C for 1 hour.

After heating, allow the crosslinked membranes to cool to room temperature before removal

from the molds.

Experimental Workflow:

Solution Preparation

Prepare 10% PVA Solution
(90°C)

Mix PVA and SSA Solutions
(Stir for 24h at RT)

Prepare SSA Solution

Cast Solution into Molds

Dry at Ambient Temperature
(48h)

Heat Treatment
(110°C for 1h)

Crosslinked PVA-SSA Membrane

Click to download full resolution via product page
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Caption: Workflow for crosslinking PVA with sulfosuccinic acid.

HPLC Analysis of Sulfosuccinic Acid
This section outlines a general method for the analysis of sulfosuccinic acid using High-

Performance Liquid Chromatography (HPLC).

Instrumentation and Conditions:

Column: A mixed-mode column such as Newcrom BH is suitable for retaining sulfosuccinic
acid.[1]

Mobile Phase: An isocratic mobile phase consisting of a mixture of water, acetonitrile

(MeCN), and a sulfuric acid buffer is effective.[1]

Detection: UV detection at 200 nm can be used.[1]

Flow Rate: A typical flow rate is 0.5 mL/min.[1]

Analytical Workflow:

Sample Preparation HPLC System
(Pump, Injector)

Mixed-Mode Column
(e.g., Newcrom BH)

UV Detector
(200 nm)

Data Acquisition
and Analysis

Click to download full resolution via product page

Caption: General workflow for HPLC analysis of sulfosuccinic acid.

Applications in Research and Drug Development
Sulfosuccinic acid and its derivatives are utilized in various capacities within the fields of

research and drug development:

Drug Formulation: Due to its surfactant properties, sulfosuccinic acid can be used to

enhance the solubility and dissolution rate of poorly water-soluble drugs, thereby improving

their bioavailability.[1]
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Crosslinking Agent: As demonstrated in the experimental protocol, sulfosuccinic acid is an

effective crosslinking agent for polymers like polyvinyl alcohol, creating hydrogels and

membranes for applications in drug delivery and tissue engineering.

Synthesis of Functional Polymers: The dual functionality of sulfosuccinic acid allows for its

incorporation into polymer backbones to introduce both hydrophilicity and ionic character,

which can be tailored for specific drug delivery systems.

Conclusion
Sulfosuccinic acid is a valuable and versatile chemical with a well-defined safety profile. Its

utility in synthesizing functional polymers and enhancing drug solubility makes it a compound of

significant interest to researchers and professionals in drug development. The provided

protocols and data serve as a foundational guide for the safe and effective use of

sulfosuccinic acid in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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